Cas no 861210-91-5 (1-(2,3-dimethylquinoxalin-6-yl)-3-(prop-2-en-1-yl)thiourea)

• Product Name: 1-(2,3-dimethylquinoxalin-6-yl)-3-(prop-2-en-1-yl)thiourea
• CAS No: 861210-91-5
• CID: 4661703
• Update Time: 2025-10-25

1-(2,3-dimethylquinoxalin-6-yl)-3-(prop-2-en-1-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-ALLYL-N'-(2,3-DIMETHYL-6-QUINOXALINYL)THIOUREA
• 1-(2,3-dimethylquinoxalin-6-yl)-3-(prop-2-en-1-yl)thiourea

Additional information on 1-(2,3-dimethylquinoxalin-6-yl)-3-(prop-2-en-1-yl)thiourea

Professional Introduction to Compound with CAS No. 861210-91-5 and Product Name: 1-(2,3-dimethylquinoxalin-6-yl)-3-(prop-2-en-1-yl)thiourea

The compound identified by the CAS number 861210-91-5 and the product name 1-(2,3-dimethylquinoxalin-6-yl)-3-(prop-2-en-1-yl)thiourea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this compound incorporates a quinoxaline core, which is a well-known scaffold in the development of bioactive molecules, alongside functional groups that enhance its pharmacological properties.

Quinoxaline derivatives are widely studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 2,3-dimethylquinoxalin-6-yl moiety in this compound is particularly noteworthy, as it introduces steric and electronic modifications that can influence the molecule's binding affinity to biological targets. This structural feature has been strategically incorporated to optimize interactions with specific enzymes or receptors, making it a valuable candidate for further investigation.

The other key component of the molecule is the prop-2-en-1-yl group, which contributes to its overall lipophilicity and solubility characteristics. These properties are crucial for determining the compound's bioavailability and pharmacokinetic behavior. The combination of these groups within the thiourea backbone creates a multifaceted pharmacophore that holds promise for therapeutic applications. Recent studies have demonstrated that thiourea derivatives can exhibit potent inhibitory effects on various enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

In the context of contemporary pharmaceutical research, compounds like 1-(2,3-dimethylquinoxalin-6-yl)-3-(prop-2-en-1-yl)thiourea are being explored for their potential as lead compounds in drug development. The quinoxaline scaffold, in particular, has shown promise in targeting kinases and other enzymes implicated in cancer progression. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced binding affinity and selectivity. The structural modifications introduced in this compound are part of a broader effort to improve therapeutic efficacy while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential to serve as a starting point for structure-based drug design. By understanding how different substituents affect its interaction with biological targets, chemists can fine-tune its properties to achieve desired pharmacological outcomes. The 2,3-dimethylquinoxalin-6-yl group, for instance, may be critical for stabilizing the compound's conformation in the active site of an enzyme target. Meanwhile, the prop-2-en-1-yl moiety could play a role in optimizing hydrogen bonding interactions or hydrophobic effects.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the quinoxaline core and incorporating functional groups with high precision. These methods not only improve yield but also allow for greater flexibility in modifying the molecular structure. Such innovations are essential for accelerating the discovery and development of novel therapeutics.

The pharmacological profile of 1-(2,3-dimethylquinoxalin-6-yl)-3-(prop-2-en-1-yl)thiourea is further enhanced by its ability to modulate multiple signaling pathways simultaneously. In preclinical studies, derivatives with similar structural features have demonstrated dual or even polypharmacological activity, which can be advantageous in treating complex diseases that involve multiple pathological processes. This compound's potential to interact with various targets makes it an intriguing candidate for further exploration.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Regulatory agencies require comprehensive data on their chemical properties, pharmacokinetics, toxicology, and clinical efficacy. The journey from laboratory discovery to market approval is lengthy but essential for ensuring that patients receive safe and effective treatments.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques allow researchers to predict how different modifications will affect a molecule's behavior before it is synthesized. This approach not only saves time and resources but also increases the likelihood of success in identifying promising drug candidates. For 1-(2,3-dimethylquinoxalin-6-yl)-3-(prop-2-en-1-y)thiourea, computational studies have been used to guide its design and refine its pharmacological properties.

In conclusion,1-(2,3-dimethylquinoxalin-6-y)l)-3-(propen-l-y]thiourea (CAS No 861210 91 5) represents an exciting development in pharmaceutical chemistry with significant potential for therapeutic applications Its unique structural features make it a valuable candidate for further research aimed at discovering new treatments for various diseases The combination of traditional synthetic methods with modern computational approaches will continue to drive innovation in this field ensuring that promising compounds like this one reach patients who need them most